Cas no 87415-54-1 (2-hydroxy-N,N-dimethyl-3-(naphthalen-1-yloxy)-N-{2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}propan-1-aminium chloride)

• Product Name: 2-hydroxy-N,N-dimethyl-3-(naphthalen-1-yloxy)-N-{2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}propan-1-aminium chloride
• CAS No: 87415-54-1
• MF: C₂₆H₃₃ClN₂O₃
• MW: 457.004826307297
• CID: 1890330
• PubChem ID: 55704
• Update Time: 2025-04-21

2-hydroxy-N,N-dimethyl-3-(naphthalen-1-yloxy)-N-{2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}propan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-N,N-dimethyl-3-(naphthalen-1-yloxy)-N-{2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}propan-1-aminium chloride
• (2-hydroxy-3-naphthalen-1-yloxypropyl)-dimethyl-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]azanium,chloride
• CHEMBL1387500
• Dimethyl(2-hydroxy-3-(1-naphthyloxy)propyl)((mesitylcarbamoyl)methyl)ammonium chloride
• SMR000280321
• HMS2636H20
• MLS000710554
• 87415-54-1
• Ammonium, dimethyl(2-hydroxy-3-(1-naphthyloxy)propyl)((mesitylcarbamoyl)methyl)-, chloride
• HMS3361L15

• Inchi： 1S/C26H32N2O3.ClH/c1-18-13-19(2)26(20(3)14-18)27-25(30)16-28(4,5)15-22(29)17-31-24-12-8-10-21-9-6-7-11-23(21)24;/h6-14,22,29H,15-17H2,1-5H3;1H
• InChI Key： UDBUPAOLIXWSFM-UHFFFAOYSA-N
• SMILES： [Cl-].OC(COC1=CC=CC2C=CC=CC1=2)C[N+](C)(C)CC(NC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 456.2179706Da
• Monoisotopic Mass: 456.2179706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 569
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų